N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C21H22FN3O5S/c1-3-30-17-7-4-15(5-8-17)18-9-11-21(26)25(24-18)13-12-23-31(27,28)20-14-16(22)6-10-19(20)29-2/h4-11,14,23H,3,12-13H2,1-2H3
• InChI Key: PHZASCUPKARDLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=C(C=CC(=C3)F)OC
• Molecular Formula: C21H22FN3O5S
• Molecular Weight: 447.5 g/mol
• CAS No.: 921555-49-9

Description

N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C21H22FN3O5S and its molecular weight is 447.48. The purity is usually 95%.
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Scientific Research Applications

Selective COX-2 Inhibition

Benzenesulfonamide derivatives, such as 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamides, have been synthesized and evaluated for their abilities to selectively inhibit cyclooxygenase-2 (COX-2) over cyclooxygenase-1 (COX-1). The introduction of a fluorine atom in these compounds has shown to preserve COX-2 potency and notably increase selectivity. This research highlights the therapeutic potential of these derivatives in treating conditions like rheumatoid arthritis, osteoarthritis, and acute pain through selective COX-2 inhibition (Hashimoto et al., 2002).

Anticancer Activity

Another significant area of research involving benzenesulfonamide derivatives is their potential anticancer properties. Novel aminothiazole-paeonol derivatives have been synthesized and shown high anticancer potential against various cancer cell lines, including human gastric adenocarcinoma and colorectal adenocarcinoma. These findings suggest that benzenesulfonamide derivatives can serve as promising lead compounds for developing new anticancer agents, particularly for gastrointestinal adenocarcinoma (Tsai et al., 2016).

Fluorescent Properties and Zinc Sensing

Benzenesulfonamide derivatives have also been explored for their fluorescent properties, especially in relation to zinc sensing. The synthesis of analogues of Zinquin-related fluorophores, which are specific for Zn(II), demonstrates the utility of these compounds in biochemical and medical research for zinc detection and quantification. The fluorescent properties of these compounds upon complexation with zinc offer insights into cellular zinc homeostasis and related pathologies (Kimber et al., 2003).